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Compound of Interest

Compound Name: L-Homocysteine-d4
Cat. No.: B13419763
Get Quote
\ J

Executive Summary & Scientific Context

L-Homocysteine-d4 (CAS: 6027-13-0 (unlabeled) / Deuterated analog) is a stable isotope-
labeled amino acid used primarily as an internal standard in mass spectrometry (LC-MS/MS)
for the quantification of homocysteine.[1][2]

Critical Safety Distinction: Unlike tritium (

H) or carbon-14 (
C) labeled compounds, L-Homocysteine-d4 is NOT radioactive. It contains Deuterium (

H), a stable isotope.[2] Therefore, it must not be disposed of in radioactive waste streams,
which incurs unnecessary costs and regulatory complications. It should be handled as
chemical waste with specific attention to its thiol (-SH) functionality.

Core Hazards (GHS Classification)
¢ Signal Word: WARNING

e H302: Harmful if swallowed.
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e H315/H319: Causes skin and serious eye irritation.
o H335: May cause respiratory irritation.

o Reactivity: Thiol groups are reducing agents; they react vigorously with strong oxidizing
agents.

Pre-Disposal Assessment (The "Stop & Check"
Phase)

Before moving to disposal, perform this self-validating assessment to ensure stream inteqgrity.

Assessment Parameter Check Action /| Logic
Stable ( Do NOT use radioactive waste
Isotopic State bins.[2] Use Chemical Waste
H) streams.[3]

Solids: Go to Solid Waste.[2]
Physical State Solid vs. Liquid Liquids: Determine solvent

base.

If mixed with oxidizers (e.g.,
Peroxides, Nitric Acid), STOP.

Chemical Purity Mixed vs. Pure ] i
[2] Do not combine with
organic solvents immediately.
Thiols can degrade into volatile
sulfides.[2] Ensure containers
) , are hermetically sealed to
Odor Potential Thiol (-SH)

prevent lab evacuation due to
false gas alarms or odor

complaints.

Chemical Segregation Logic (Expertise & Causality)

As a Senior Application Scientist, | emphasize that "disposal” is actually "segregation.”
Improper segregation of thiol-containing compounds is a leading cause of laboratory accidents
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involving pressure buildup.

The Thiol Factor

L-Homocysteine-d4 contains a free sulfhydryl group.[2]

e The Risk: Mixing thiols with strong oxidizers (Nitric acid, Hydrogen peroxide, Bleach) causes
rapid oxidation, generating heat and sulfur oxides (

) gas.

e The Protocol: Never pour L-Homocysteine-d4 solutions into a waste carboy containing
"Oxidizing Waste." It belongs in General Organic or Aqueous streams, depending on the
solvent.

The "d4" Value Factor

While this guide focuses on disposal, L-Homocysteine-d4 is a high-value reagent.[2]

» Recovery: If the material is expired but chemically pure, consider retaining it for qualitative
training (e.g., MS tuning) rather than disposal, provided it meets your lab's GLP standards.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Powder/Crystals)

Applicable for: Expired vials, spill cleanup residues, contaminated weighing boats.[2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar compatible
with solids.

e Bagging: Place the vial or debris into a clear, sealable plastic bag (secondary containment)
to contain any potential thiol odors.

e Labeling:
o Primary Constituent: "L-Homocysteine-d4"[1][2]

o Hazard Checkbox: "Toxic" and "Irritant".
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o Note: Explicitly write "Non-Radioactive" on the tag if your facility handles rad-waste, to
prevent confusion by EHS pickups.

o Disposal: Place in the Hazardous Solid Waste drum.

Scenario B: Liquid Waste (Stock Solutions/LC-MS
Effluent)

Applicable for: Unused stock solutions (MeOH/Water), autosampler vials.[2]
e Solvent Identification:
o If dissolved in Methanol/Acetonitrile: Use the Organic Solvent stream.
o If dissolved in Water/Buffer: Use the Aqueous Waste stream.
o Compatibility Check (Self-Validating Step):
o Action: Check the waste log of the target carboy.
o Validation: Ensure no oxidizers (Nitric/Perchloric acid) are present.
e Transfer:
o Wear nitrile gloves and safety goggles.
o Pour slowly using a funnel to avoid splashing.

o Crucial: Cap the carboy immediately. Homocysteine can oxidize to Homocystine or
degrade, releasing sulfurous odors.

e Rinsing: Triple rinse the empty original container with the compatible solvent and add rinsate
to the waste.

Decision Tree & Workflow (Visualization)

The following diagram illustrates the logical flow for determining the correct waste stream,
integrating safety checks for oxidizers.
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Caption: Operational decision tree for L-Homocysteine-d4 disposal, prioritizing oxidizer
segregation and physical state.
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Emergency Procedures (Spill Management)

In the event of a spill, rapid containment is necessary to prevent the spread of particulate
matter (neurotoxin risk) and odor.

o PPE: Upgrade to double nitrile gloves, lab coat, and N95/P100 respirator if powder is
airborne.

e Containment:
o Powder: Cover with wet paper towels to prevent dust generation. Wipe up carefully.[4][5]
o Liquid: Absorb with vermiculite or standard spill pads.

» Decontamination: Clean the surface with a 10% Bleach Solution.

o Why Bleach? Hypochlorite oxidizes the thiol group, neutralizing the biological activity and
eliminating the "rotten egg" smell.

o Ventilation:[4][6][7] Ensure the hood is running; bleach + thiols can briefly generate fumes.
o Disposal: All spill materials go into Hazardous Solid Waste.

Regulatory Framework (US/EU)

e RCRA (USA): L-Homocysteine is not explicitly P-listed or U-listed (40 CFR § 261.33).[2]
However, it is regulated as a characteristic waste if it exhibits toxicity or reactivity properties.
Always default to Hazardous Waste classification to ensure compliance.

o Stable Isotope Status: The EPA and NRC (Nuclear Regulatory Commission) do not regulate
Deuterium (

H) as radioactive material. It is regulated solely on its chemical toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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